2-[(4-chlorophenyl)thio]-N-(2-methoxy-4-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2-methoxy-4-nitrophenyl)acetamide
• InChI: InChI=1S/C15H13ClN2O4S/c1-22-14-8-11(18(20)21)4-7-13(14)17-15(19)9-23-12-5-2-10(16)3-6-12/h2-8H,9H2,1H3,(H,17,19)
• InChI Key: XSWFMBVIIKQWEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN2O4S
• Molecular Weight: 352.8 g/mol

Description

The compound “2-[(4-chlorophenyl)thio]-N-(2-methoxy-4-nitrophenyl)acetamide” contains several functional groups. It has a thioether group connecting a 4-chlorophenyl group and an acetamide group. The acetamide group is further connected to a 2-methoxy-4-nitrophenyl group. Each of these functional groups can have distinct chemical properties and reactivities.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate 4-chlorophenyl thiol with a 2-methoxy-4-nitrophenyl acetamide. The exact conditions would depend on the specific reactivity of these components.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom of the acetamide group. The presence of the nitro, methoxy, and chloro substituents could have significant effects on the overall shape and electronic distribution of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing nitro group and the electron-donating methoxy group on the phenyl ring. The thioether and amide groups could also participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide group could enhance its solubility in polar solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological molecules. If it’s a reagent in a chemical reaction, its mechanism would depend on the other reactants and conditions.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety measures. The specific hazards would depend on its reactivity and toxicity, which are not provided in the available information.

Future Directions

Future studies could explore the synthesis, reactivity, and potential applications of this compound. This could include developing more efficient synthesis methods, investigating its reactivity under various conditions, or testing its activity in biological systems.